2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide

• Molecular Formula: C17H13ClN2OS
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide
• InChI: InChI=1S/C17H13ClN2OS/c18-16-8-7-15(22-16)14-9-12(17(21)19-10-5-6-10)11-3-1-2-4-13(11)20-14/h1-4,7-10H,5-6H2,(H,19,21)
• InChI Key: GGGBBHRCTSKPJC-UHFFFAOYSA-N
• SMILES: C1CC1NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=C(S4)Cl

Description

2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide, also known as CTQ, is a synthetic compound that has gained significant attention in the scientific community. CTQ belongs to the class of quinoline-4-carboxamide derivatives and is known to possess potent biological activities.

Mechanism of Action

The mechanism of action of 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide is not fully understood. However, it has been suggested that 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide exerts its biological activities by modulating various signaling pathways. 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression. 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has also been reported to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has been reported to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has also been reported to reduce the expression of COX-2, an enzyme involved in inflammation. Furthermore, 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has been shown to inhibit the growth of bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has also been shown to possess potent biological activities, making it an ideal candidate for studying various biological processes. However, 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide also has some limitations. It has been reported to have low solubility in water, which can limit its use in some experiments. Furthermore, 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has not been extensively studied in vivo, and its safety profile has not been fully established.

Future Directions

There are several future directions for 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide research. One potential direction is to investigate its potential as a cancer therapeutic. Further studies are needed to determine the efficacy of 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide in vivo and its safety profile. Another potential direction is to investigate the mechanism of action of 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide in more detail. Understanding the molecular mechanisms underlying its biological activities could lead to the development of more potent and selective 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide derivatives. Furthermore, investigating the potential of 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide as an anti-inflammatory and antimicrobial agent could have significant therapeutic implications. Overall, 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide is a promising compound that warrants further investigation for its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide involves a multistep process that includes the reaction of 2-chlorothiophene-5-carboxylic acid with cyclopropylamine, followed by the condensation reaction with 4-chloroquinoline. The final product is obtained by reacting the intermediate with acetic anhydride and triethylamine. The overall process yields 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide with a purity of over 95%.

Scientific Research Applications

2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to possess potent anticancer, anti-inflammatory, and antimicrobial activities. 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Furthermore, 2-(5-chlorothiophen-2-yl)-N-cyclopropylquinoline-4-carboxamide has been reported to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.